Cas no 1187163-59-2 (5-(4-Methyl-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester)

• Product Name: 5-(4-Methyl-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester
• CAS No: 1187163-59-2
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• MDL: MFCD13152509
• CID: 3043613
• PubChem ID: 49761877
• Update Time: 2025-07-02

5-(4-Methyl-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methyl-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester
• Ethyl 5-(4-methylpyridin-3-yl)thiophene-2-carboxylate
• SCHEMBL1808480
• VDPRISGPCFFLCO-UHFFFAOYSA-N
• Ethyl5-(4-Methylpyridin-3-yl)thiophene-2-carboxylate
• 1187163-59-2
• DTXSID401164851
• MFCD13152509
• 2-Thiophenecarboxylic acid, 5-(4-methyl-3-pyridinyl)-, ethyl ester
• DB-113501
• AKOS016017101

• MDL： MFCD13152509
• Inchi： 1S/C13H13NO2S/c1-3-16-13(15)12-5-4-11(17-12)10-8-14-7-6-9(10)2/h4-8H,3H2,1-2H3
• InChI Key： VDPRISGPCFFLCO-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(C2=C(C)C=CN=C2)=CC=1

Computed Properties

• Exact Mass: 247.067
• Monoisotopic Mass: 247.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 384.2±42.0 °C at 760 mmHg
• Flash Point: 186.2±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(4-Methyl-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(4-Methyl-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester

Recent Advances in the Study of 5-(4-Methyl-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester (CAS: 1187163-59-2)

The compound 5-(4-Methyl-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester (CAS: 1187163-59-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies focusing on this compound, its synthesis, biological activities, and potential therapeutic applications.

Recent literature highlights the role of 5-(4-Methyl-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. Studies have demonstrated its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The compound's unique structural features, including the thiophene and pyridine moieties, contribute to its ability to interact with various biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a scaffold for designing selective inhibitors of the epidermal growth factor receptor (EGFR). The study reported that derivatives of 5-(4-Methyl-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester exhibited potent inhibitory activity against mutant forms of EGFR, which are often associated with resistance to existing therapies. These findings suggest that this compound could serve as a valuable starting point for developing next-generation EGFR inhibitors.

Another area of interest is the compound's role in modulating inflammatory pathways. A recent preprint on bioRxiv described the synthesis and evaluation of novel anti-inflammatory agents derived from 5-(4-Methyl-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester. The study found that certain analogs displayed significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in cellular assays. These results indicate potential applications in treating chronic inflammatory diseases.

From a synthetic chemistry perspective, advances have been made in optimizing the production of 5-(4-Methyl-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester. A 2024 paper in Organic Process Research & Development presented a scalable, high-yield synthesis route that improves upon previous methods. The new protocol reduces the number of steps and employs more environmentally friendly conditions, making it more suitable for industrial-scale production.

Looking ahead, researchers are particularly interested in exploring the compound's potential in combination therapies and its use as a molecular probe for studying biological systems. Several ongoing clinical trials are investigating derivatives of 5-(4-Methyl-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester in various therapeutic areas, including oncology and autoimmune diseases. These developments underscore the compound's versatility and the growing recognition of its importance in medicinal chemistry.

In conclusion, 5-(4-Methyl-pyridin-3-yl)-thiophene-2-carboxylic acid ethyl ester represents a promising chemical entity with multiple applications in drug discovery. The recent studies discussed in this briefing demonstrate its potential across various therapeutic areas and highlight the importance of continued research into its properties and derivatives. As synthetic methods improve and our understanding of its biological activities deepens, this compound is likely to play an increasingly significant role in the development of novel pharmaceuticals.